Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0015048 | 4-Chlorothieno[2,3-d]pyrimidine | 14080-59-2 | C6H3ClN2S |
VC0015069 | Methyl 6-Bromo-1,2-dihydro-2-oxo-4-pyridineacetate | 141807-52-5 | C8H8BrNO3 |
VC0015075 | 6-Bromohexylamine Hydrobromide | 14502-76-2 | C6H15Br2N |
VC0015055 | 7-Methyl-4-indancarbonitrile | 15085-20-8 | C11H11N |
VC0015068 | Dimethyl 3-(cyanomethylidene)pentanedioate | 1709-25-7 | C9H11NO4 |
VC0015073 | Methanesulfonothioic acid, sodium salt | 1950-85-2 | CH3NaO2S2 |
VC0015074 | Sodium;[(3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate | 2864-50-8 | C27H45O4S • Na |
VC0015078 | 4-Fluoro-2,1,3-benzoxadiazole | 29270-55-1 | C6H3FN2O |
VC0015060 | 2-(Chloroacetyl)thiophene (>85per cent) | 29683-77-0 | C6H5ClOS |
VC0015051 | D-Allocystathionine | 2998-83-6 | C₇H₁₄N₂O₄S |
VC0015053 | 6-Chloro L-Tryptophan | 33468-35-8 | C11H11ClN2O2 |
VC0015049 | D,L-Buthionine | 4378-14-7 | C8H17NO2S |
VC0015066 | 4-Chlorobenzoylacetonitrile | 4640-66-8 | C9H6ClNO |
VC0015067 | 2-Bromo-4'-chloroacetophenone | 536-38-9 | C8H6BrClO |
VC0015056 | 5α-Pregnane-3α,20α-diol | 566-58-5 | C21H36O2 |
VC0015052 | 6-Chloro D-Tryptophan | 56632-86-1 | C11H11ClN2O2 |
VC0015050 | Methyl 2-O-(α-D-Mannopyranosyl)-α-D-mannopyranoside | 59571-75-4 | C13H24O11 |
VC0015054 | Methanone, (2,3-dihydro-7-methyl-1H-inden-4-yl)-1-naphthalenyl- | 63665-87-2 | C21H18O |
VC0015059 | 2-Chloro-6-methoxybenzonitrile | 6575-10-6 | C8H6ClNO |
VC0015061 | 2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid hydrate | 7146-37-4 | C10H13N3O3 |
VC0015063 | 5-(t-Boc-amino)-1-pentanol | 75178-90-4 | C10H21NO3 |
VC0015071 | rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol | 76030-54-1 | C10H16N2O |
VC0015064 | Tert-Butyl (5-bromopentyl)carbamate | 83948-54-3 | C10H20BrNO2 |
VC0015058 | Benzophenone-4-carboxamidoethyl Methanethiosulfonate | 887352-65-0 | C17H17NO4S2 |
VC0015077 | 4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole | 91366-64-2 | C6H2ClFN2O3S |